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For Researchers, Scientists, and Drug Development Professionals

Introduction
YM-60828 is a potent, orally active, and highly selective direct inhibitor of human Factor Xa

(FXa).[1] As a critical component of the prothrombinase complex, FXa catalyzes the conversion

of prothrombin to thrombin, a pivotal step in the coagulation cascade. By directly inhibiting FXa,

YM-60828 effectively blocks the amplification of thrombin generation, thereby exerting a

powerful anticoagulant effect.[1] The activated partial thromboplastin time (aPTT) assay is a

fundamental in vitro coagulation test used to assess the integrity of the intrinsic and common

pathways of the coagulation cascade.[2][3][4] This application note provides a detailed protocol

for utilizing the aPTT assay to evaluate the anticoagulant activity of YM-60828.

Mechanism of Action of YM-60828
YM-60828 exhibits high affinity for Factor Xa, with a Ki value of 1.3 nM, while showing

negligible inhibition of thrombin (Ki > 100 µM).[1] Its mechanism involves direct, competitive

inhibition of FXa, which in turn interferes with the downstream conversion of fibrinogen to fibrin,

a necessary step for clot formation. This targeted inhibition of a single clotting factor makes

YM-60828 a valuable tool for anticoagulant research and development.
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Figure 1: Coagulation cascade and the inhibitory action of YM-60828.

Quantitative Data Summary
The following tables summarize the in vitro and ex vivo anticoagulant activities of YM-60828.

Table 1: In Vitro Activity of YM-60828
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Parameter Value Reference

Ki (Factor Xa) 1.3 nM [1]

Ki (Thrombin) > 100 µM [1]

IC50 (Prothrombinase

Complex)
7.7 nM [1]

Concentration to Double

Factor Xa Clotting Time
0.10 µM [1]

Concentration to Double

Prothrombin Time (PT)
0.21 µM [1]

Concentration to Double

Activated Partial

Thromboplastin Time (aPTT)

0.24 µM [1]

Table 2: Ex Vivo Anticoagulant Activity of YM-60828 in Squirrel Monkeys (1 hour post oral

administration at 3 mg/kg)

Parameter Fold Prolongation
Plasma
Concentration
(ng/mL)

Reference

Prothrombin Time

(PT)
4.8 788 +/- 167 [1]

Activated Partial

Thromboplastin Time

(aPTT)

1.9 788 +/- 167 [1]

Experimental Protocol: aPTT Assay with YM-60828
This protocol outlines the steps for determining the effect of YM-60828 on aPTT in human

plasma.

Materials and Reagents
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YM-60828

Dimethyl sulfoxide (DMSO) or other suitable solvent

Normal human plasma (platelet-poor, citrated)

aPTT reagent (containing a contact activator like silica, kaolin, or ellagic acid)

0.025 M Calcium Chloride (CaCl2) solution

Coagulometer or a water bath at 37°C and a stopwatch

Calibrated pipettes

Plastic test tubes

Experimental Workflow
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Preparation

Assay Procedure

Data Analysis

Prepare YM-60828 Stock Solution

Prepare Serial Dilutions of YM-60828

Add 50 µL of YM-60828 Dilution or Vehicle

Thaw Plasma and Reagents

Pipette 50 µL Plasma into Test Tube

Incubate for 3 minutes at 37°C

Add 50 µL of aPTT Reagent

Incubate for 3 minutes at 37°C

Add 50 µL of pre-warmed CaCl2

Start Timer and Record Clotting Time

Plot aPTT (seconds) vs. YM-60828 Concentration

Determine Concentration to Double aPTT
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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